Cas no 321392-83-0 ((4-Methyl-1,2,5-oxadiazol-3-yl)methanamine)

• Product Name: (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine
• CAS No: 321392-83-0
• MF: C₄H₇N₃O
• MW: 113.117880105972
• MDL: MFCD07800291
• CID: 301328
• PubChem ID: 565861
• Update Time: 2025-10-31

(4-Methyl-1,2,5-oxadiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine
• 1,2,5-Oxadiazole-3-methanamine,4-methyl-
• 3-Aminomethyl-4-methyl-1,2,5-oxadiazole
• 4-METHYL-FURAZAN-3-YLMETHYLAMINE HCL
• C-(4-Methyl-furazan-3-yl)-methylamine
• C-(4-Methyl-furazan-3-yl)-methylamine hydrochloride
• [(4-methyl-1,2,5-oxadiazol-3-yl)methyl]amine hydrochloride
• 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine(SALTDATA: HCl)
• 1,2,5-Oxadiazole-3-methanamine,4-methyl
• AS-39378
• (4-Methyl-1,2,5-oxadiazol-3-yl)methylamine, AldrichCPR
• Furazane, 3-aminomethyl-4-methyl-
• 321392-83-0
• MFCD07800291
• SCHEMBL1366380
• (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine #
• EN300-79538
• A918170
• 1-(4-methyl-1,2,5-oxadiazol-3-yl)methanamine
• BB 0218750
• CS-0451004
• F1984-0150
• 1-(4-methyl-1,2,5-oxadiazol-3-yl)methylamine
• FT-0684564
• SY109552
• AKOS000302672
• DB-068594
• 1-(4-METHYL-1,2,5-OXADIAZOL-3-YL)METHANAMINE HYDROCHLORIDE
• STK689060
• ALBB-010464

• MDL： MFCD07800291
• Inchi： 1S/C4H7N3O/c1-3-4(2-5)7-8-6-3/h2,5H2,1H3
• InChI Key： YKTPXKSUWIQBML-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(CN)=N1

Computed Properties

• Exact Mass: 149.03600
• Monoisotopic Mass: 113.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• Density: 1.191
• Boiling Point: 203.2°C at 760 mmHg
• Flash Point: 76.7°C
• Refractive Index: 1.501
• PSA: 64.94000
• LogP: 1.33900

(4-Methyl-1,2,5-oxadiazol-3-yl)methanamine Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine

Comprehensive Overview of (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine (CAS No. 321392-83-0)

(4-Methyl-1,2,5-oxadiazol-3-yl)methanamine, with the CAS number 321392-83-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the methyl and methanamine functional groups enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for oxadiazole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine for its potential as a building block in medicinal chemistry. Its unique structure allows for the creation of compounds with enhanced bioavailability and target specificity, making it a valuable asset in the fight against resistant pathogens and chronic diseases.

The compound's CAS No. 321392-83-0 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Users often inquire about its synthesis methods, physicochemical properties, and safety data. For instance, questions like "How to synthesize (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine?" or "What are the applications of CAS 321392-83-0 in drug development?" are common in AI-driven search queries and scientific forums.

From a green chemistry perspective, (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine aligns with the global push for sustainable and eco-friendly synthetic routes. Its potential use in catalysis and biodegradable materials has sparked interest among environmental scientists. This aligns with the broader trend of integrating AI-powered molecular design to optimize chemical processes and reduce waste.

In the agrochemical sector, oxadiazole-based compounds like CAS 321392-83-0 are explored for their pesticidal and herbicidal properties. The compound's ability to interact with biological targets makes it a candidate for developing next-generation crop protection agents. This is particularly relevant as the agricultural industry seeks alternatives to traditional chemicals to meet organic farming standards.

The pharmacokinetic profile of (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine is another area of active research. Scientists are investigating its metabolic stability and toxicity thresholds to ensure its safe application in human and veterinary medicine. These studies are critical for addressing regulatory compliance and consumer safety concerns, which are top priorities in the pharmaceutical industry.

In conclusion, (4-Methyl-1,2,5-oxadiazol-3-yl)methanamine (CAS No. 321392-83-0) represents a versatile and promising compound with wide-ranging applications. Its relevance in drug discovery, agrochemical innovation, and sustainable chemistry underscores its importance in modern scientific research. As interest in heterocyclic compounds continues to grow, this compound is poised to play a pivotal role in shaping future advancements.